Cas no 2680758-32-9 (benzyl N-[4,4,4-trifluoro-3-hydroxy-3-(1-methyl-1H-imidazol-2-yl)butyl]carbamate)

• Product Name: benzyl N-[4,4,4-trifluoro-3-hydroxy-3-(1-methyl-1H-imidazol-2-yl)butyl]carbamate
• CAS No: 2680758-32-9
• MF: C₁₆H₁₈F₃N₃O₃
• MW: 357.327634334564
• CID: 6545556
• PubChem ID: 165930145
• Update Time: 2025-07-19

benzyl N-[4,4,4-trifluoro-3-hydroxy-3-(1-methyl-1H-imidazol-2-yl)butyl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[4,4,4-trifluoro-3-hydroxy-3-(1-methyl-1H-imidazol-2-yl)butyl]carbamate
• EN300-28299389
• 2680758-32-9

• Inchi： 1S/C16H18F3N3O3/c1-22-10-9-20-13(22)15(24,16(17,18)19)7-8-21-14(23)25-11-12-5-3-2-4-6-12/h2-6,9-10,24H,7-8,11H2,1H3,(H,21,23)
• InChI Key： MAYWXHLPSHSNSD-UHFFFAOYSA-N
• SMILES： FC(C(C1=NC=CN1C)(CCNC(=O)OCC1C=CC=CC=1)O)(F)F

Computed Properties

• Exact Mass: 357.13002593g/mol
• Monoisotopic Mass: 357.13002593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.4Ų

Additional information on benzyl N-[4,4,4-trifluoro-3-hydroxy-3-(1-methyl-1H-imidazol-2-yl)butyl]carbamate

Introduction to Benzyl N-[4,4,4-trifluoro-3-hydroxy-3-(1-methyl-1H-imidazol-2-yl)butyl]carbamate (CAS No. 2680758-32-9)

Benzyl N-[4,4,4-trifluoro-3-hydroxy-3-(1-methyl-1H-imidazol-2-yl)butyl]carbamate is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2680758-32-9, represents a novel class of molecules with potential applications in drug development and therapeutic interventions. The unique structural features of this compound, particularly its trifluoromethyl and imidazole moieties, contribute to its distinctive chemical properties and biological activities.

The trifluoromethyl group is a key structural element that enhances the metabolic stability and lipophilicity of the molecule, making it an attractive candidate for pharmaceutical applications. This group is often incorporated into drug molecules to improve their pharmacokinetic profiles. Additionally, the presence of a hydroxy group in the molecule suggests potential interactions with biological targets, which could be exploited for therapeutic purposes.

The 1-methyl-1H-imidazol-2-yl moiety adds another layer of complexity to the compound's structure. Imidazole derivatives are well-known for their broad spectrum of biological activities, including antiviral, antibacterial, and anti-inflammatory properties. The incorporation of this group into Benzyl N-[4,4,4-trifluoro-3-hydroxy-3-(1-methyl-1H-imidazol-2-yl)butyl]carbamate may contribute to its potential therapeutic efficacy by modulating the activity of specific biological pathways.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their versatile biological activities. Carbamates are known to exhibit inhibitory effects on various enzymes and receptors, making them valuable candidates for drug discovery. The specific carbamate functionality in Benzyl N-[4,4,4-trifluoro-3-hydroxy-3-(1-methyl-1H-imidazol-2-yl)butyl]carbamate is expected to contribute to its unique pharmacological profile.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the trifluoromethyl group typically requires specialized reagents and catalysts to achieve optimal results. Similarly, the incorporation of the imidazole ring necessitates careful selection of starting materials and reaction pathways to minimize side reactions.

One of the most compelling aspects of Benzyl N-[4,4,4-trifluoro-3-hydroxy-3-(1-methyl-1H-imidazol-2-yl)butyl]carbamate is its potential as a lead compound for further drug development. Researchers have been exploring its activity against various disease targets, including cancer and inflammatory disorders. Preliminary studies suggest that this compound may exhibit inhibitory effects on key enzymes involved in tumor progression and inflammation.

The use of computational modeling and high-throughput screening techniques has been instrumental in evaluating the biological activity of this compound. These methods allow researchers to quickly assess the potential interactions between Benzyl N-[4,4,4-trifluoro-3-hydroxy-3-(1-methyl-1H-imidazol-2-yl)butyl]carbamate and biological targets, providing valuable insights into its mechanism of action.

In conclusion, Benzyl N-[4,4,4-trifluoro-3-hydroxy-3-(1-methyl-1H-imidazol-2-yb-butyl]carbamate (CAS No. 2680758-32-⁹) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and preliminary biological activities make it an attractive candidate for further investigation. As research in this area continues to advance, it is likely that additional applications for this compound will be discovered.